Cas no 1023289-46-4 ((1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine)

• Product Name: (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine
• CAS No: 1023289-46-4
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 4760717
• Update Time: 2026-02-26

(1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (r)-1-(3-fluoro-5-methylphenyl)propan-1-amine
• (1R)-1-(3-fluoro-5-methylphenyl)propan-1-amine
• (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine

• Inchi： 1S/C10H14FN/c1-3-10(12)8-4-7(2)5-9(11)6-8/h4-6,10H,3,12H2,1-2H3/t10-/m1/s1
• InChI Key： HLYBAKFXNKUFSL-SNVBAGLBSA-N
• SMILES： FC1C=C(C)C=C(C=1)[C@@H](CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine

Introduction to (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine (CAS No. 1023289-46-4)

(1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine, with the CAS number 1023289-46-4, is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and the presence of a fluorine and methyl group on the aromatic ring, which contribute to its distinct chemical and biological properties. The compound's chiral center at the propan-1-amine position further adds to its complexity and potential utility in drug development.

The synthesis of (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine involves several steps, including the formation of the chiral center and the introduction of the fluorine and methyl groups. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is crucial for its application in pharmaceuticals. Techniques such as catalytic asymmetric hydrogenation and enantioselective organocatalysis have been employed to achieve this goal, ensuring that the final product meets the stringent requirements of drug development.

In terms of its physical properties, (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine is a colorless liquid with a molecular weight of 179.24 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's melting point and boiling point are not well-documented in the literature, but these properties can be determined through standard analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC).

The biological activity of (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against several targets relevant to neurological disorders, including serotonin receptors and monoamine oxidase (MAO). Specifically, it has been found to act as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, its ability to inhibit MAO-A has led to investigations into its potential use as an antidepressant with fewer side effects compared to traditional MAO inhibitors.

Recent studies have also explored the pharmacokinetic properties of (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. For instance, it has been shown to have good oral bioavailability and a long half-life, allowing for once-daily dosing regimens. Furthermore, its low potential for drug-drug interactions makes it an attractive candidate for combination therapy.

In addition to its potential therapeutic applications, (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine has been used as a building block in the synthesis of more complex molecules. Its unique chemical structure provides a versatile platform for further functionalization, enabling researchers to explore a wide range of derivatives with enhanced biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for their pharmacological properties.

The safety profile of (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (1R)-1-(3-fluoro-5-methyl-phenyl)propan-1-amine (CAS No. 1023289-46-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and good safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery in this field.